Cas no 1020252-67-8 ((Z)-2-(1H-1,2,3,4-Tetraazol-5-yl)-3-4-(trifluoromethoxy)anilino-2-propenenitrile)

• Product Name: (Z)-2-(1H-1,2,3,4-Tetraazol-5-yl)-3-4-(trifluoromethoxy)anilino-2-propenenitrile
• CAS No: 1020252-67-8
• MF: C₁₁H₇F₃N₆O
• MW: 296.208091020584
• MDL: MFCD00170751
• CID: 4568008
• Update Time: 2023-11-22

(Z)-2-(1H-1,2,3,4-Tetraazol-5-yl)-3-4-(trifluoromethoxy)anilino-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(1H-1,2,3,4-tetraazol-5-yl)-3-[4-(trifluoromethoxy)anilino]-2-propenenitrile
• 2H-Tetrazole-5-acetonitrile, α-[[[4-(trifluoromethoxy)phenyl]amino]methylene]-
• (Z)-2-(1H-1,2,3,4-Tetraazol-5-yl)-3-4-(trifluoromethoxy)anilino-2-propenenitrile

• MDL： MFCD00170751
• Inchi： 1S/C11H7F3N6O/c12-11(13,14)21-9-3-1-8(2-4-9)16-6-7(5-15)10-17-19-20-18-10/h1-4,6,16H,(H,17,18,19,20)/b7-6-
• InChI Key： PLMJLXBJYGSAJT-SREVYHEPSA-N
• SMILES： C1(NN=NN=1)/C(/C#N)=C\NC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 296.063343g/mol
• Monoisotopic Mass: 296.063343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 296.21g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 99.5Ų